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Compound of Interest

Compound Name: Benzene-1,2,3-tricarboxylic acid

Cat. No.: B1200061

An In-depth Technical Guide to Hemimellitic Acid and Its Isomers for Researchers and Drug
Development Professionals

Hemimellitic acid and its structural isomers, trimellitic acid and trimesic acid, are fundamental
building blocks in organic synthesis. As benzenetricarboxylic acids, their unique substitution
patterns on the benzene ring afford distinct chemical properties and steric arrangements,
making them valuable precursors in the development of polymers, metal-organic frameworks
(MOFs), and pharmaceutical intermediates. This guide provides a comprehensive overview of
their nomenclature, physicochemical properties, and relevant experimental protocols for
synthesis and analysis.

IUPAC Nomenclature and Isomeric Forms

The term "hemimellitic acid" is a common name. According to the International Union of Pure
and Applied Chemistry (IUPAC), the systematic name is benzene-1,2,3-tricarboxylic acid.[1]
[2][3][4] It is one of three structural isomers of benzenetricarboxylic acid, all sharing the
molecular formula CoHeOs and a molar mass of approximately 210.14 g/mol .[5]

The three isomers are distinguished by the substitution pattern of the three carboxylic acid
groups (-COOH) on the benzene ring:

o Hemimellitic acid (Benzene-1,2,3-tricarboxylic acid): The carboxylic groups are positioned
on adjacent carbon atoms (vicinal substitution).
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o Trimellitic acid (Benzene-1,2,4-tricarboxylic acid): This isomer features an asymmetric

substitution pattern.[6]

e Trimesic acid (Benzene-1,3,5-tricarboxylic acid): The carboxylic groups are arranged

symmetrically on the benzene ring.[7]

Comparative Physicochemical Data

The distinct placement of the carboxyl groups significantly influences the physical and chemical

properties of these isomers, such as melting point, acidity (pKa), and solubility. The following

table summarizes key quantitative data for easy comparison.

Hemimellitic acid

Trimellitic acid

Trimesic acid

Property

(1,2,3-) (1,2,4-) (1,3,5-)
Molecular Formula CoHeOs CoHeOs CoHeOs
Molar Mass ( g/mol ) 210.14 210.14 210.14

Melting Point (°C)

190-192[5], ~195
(dec.)[8]

221-222[6], 238[3]

>300[9][10], 380[11]

Density (g/cm?3)

1.546[8]

Not available

~1.48[9][10]

Water Solubility (g/L)

30.6 @ 19 °C[8][12]

21 @ 25 °C[6], 19.6

~15 @ 20 °C[13], 26.9

@ 25 °C[3] @ 22 °C[11]
Kan 2.80[14][15], 2.88[8] B 3.12[14][15], 2.12[9]
[12] [10][13]
Kas 4.20[14][15], 4.75[8] Spy—— 3.89[14][15], 4.10[9]
[12] [10][13]
oKas 5.87[14][15], 7.13[8] 5 2003][14][15] 4.70[14][15], 5.18[9]

[12]

[10][13]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of benzenetricarboxylic acids are crucial

for their application in research and development.
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Synthesis Protocols

The industrial preparation of these acids typically involves the oxidation of the corresponding
trimethylbenzene isomers.

1. General Protocol for Synthesis of Hemimellitic and Trimellitic Acid:
This protocol describes a general method, as specific laboratory-scale procedures can vary.

o Objective: To synthesize hemimellitic acid or trimellitic acid by oxidation of the corresponding
trimethylbenzene precursor.

» Reaction:
o 1,2,3-Trimethylbenzene — Hemimellitic acid (Benzene-1,2,3-tricarboxylic acid)[5]

o 1,2,4-Trimethylbenzene (Pseudocumene) — Trimellitic acid (Benzene-1,2,4-tricarboxylic
acid)[2][6]

e Reagents and Equipment:

[e]

1,2,3-Trimethylbenzene or 1,2,4-Trimethylbenzene

o

Strong oxidizing agent (e.g., nitric acid, potassium permanganate)

[¢]

Reaction vessel equipped with a reflux condenser, stirrer, and temperature control

[¢]

Filtration apparatus (e.g., Buchner funnel)

[e]

Recrystallization solvent (e.g., water)
e Procedure:
o The respective trimethylbenzene is charged into the reaction vessel.

o The oxidizing agent is added portion-wise under controlled temperature and vigorous
stirring. The reaction is often exothermic and may require external cooling.

o The reaction mixture is heated to reflux for several hours to ensure complete oxidation.
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o After cooling, the solid product is isolated by filtration.

o The crude acid is purified by recrystallization from hot water to yield the final product.

2. Detailed Laboratory Synthesis of Trimesic Acid:

The following is a more specific example of a laboratory synthesis for trimesic acid.[16]

o Objective: To synthesize trimesic acid via a palladium-catalyzed carboxylation reaction.

» Reagents and Equipment:

o Aryl dihalide (e.g., 1,3,5-tribromobenzene)

o Palladium(ll) acetate (Pd(OAc)2)

o Xantphos (ligand)

o Triethylamine (EtsN)

o Toluene

o Carbon dioxide (CO3z) source (e.g., balloon)

o Schlenk tube

e Procedure:

o To an oven-dried Schlenk tube under a CO2 atmosphere, add the aryl dihalide (1.0 mmol),
Pd(OAc)z (5 mol%), xantphos (10 mol%), and toluene (12 mL).

o Add triethylamine (4.0 mmol) to the mixture.

o Seal the Schlenk tube and heat the reaction mixture to 100 °C for 20 hours.

o After cooling, acidify the reaction mixture with 1.0 N HCI.

o The precipitated solid is filtered, washed, and dried to yield trimesic acid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/article/synthesis-and-application-of-trimesic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

HPLC is a common and effective method for the separation and quantification of
benzenetricarboxylic acid isomers.

¢ Objective: To separate and analyze hemimellitic, trimellitic, and trimesic acids using HPLC
with UV detection.[17]

e Instrumentation and Columns:
o An HPLC system with a binary pump, autosampler, column oven, and UV-Vis detector.
o Column: Thermo Scientific Acclaim Organic Acid (OA) HPLC column.

e Chromatographic Conditions:

o Mobile Phase: A gradient of an appropriate buffer (e.g., Tris-HCI) and an organic modifier
(e.g., 2-propanol in water).[18]

o Flow Rate: Typically 0.5 - 1.0 mL/min.
o Column Temperature: Maintained at a constant temperature, e.g., 30 °C.
o Detection: UV detection at 230 nm.[17]
o Injection Volume: 5-20 pL.
e Sample Preparation:

o Prepare stock solutions of each isomer standard in a suitable solvent (e.g., mobile phase
or a methanol/water mixture).

o Prepare working standards by serial dilution of the stock solutions.

o Dissolve or dilute unknown samples in the mobile phase and filter through a 0.22 um
syringe filter before injection.
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e Analysis:

(¢]

Equilibrate the column with the initial mobile phase composition until a stable baseline is
achieved.

o

Inject the standards and samples.

[¢]

Identify the peaks based on the retention times of the standards.

[e]

Quantify the amount of each isomer in the samples by comparing the peak areas to a
calibration curve generated from the standards.

Visualizations
Isomeric Relationship of Benzenetricarboxylic Acids

The following diagram illustrates the structural relationship between hemimellitic acid and its
isomers, trimellitic acid and trimesic acid.

Isomers of Benzenetricarboxylic Acid (CoHeOe)

Benzenetricarboxylic Acid

Isomer
Hemimellitic Acid Trimellitic Acid Trimesic Acid
(1,2,3-) (1,2,4-) (1,3,5-)

Click to download full resolution via product page

Structural isomers of benzenetricarboxylic acid.

General Workflow for HPLC Analysis

This diagram outlines the typical workflow for the analysis of benzenetricarboxylic acid isomers
using HPLC.
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Workflow for HPLC analysis of isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200061#iupac-name-for-hemimellitic-acid-and-its-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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